Cas no 1207053-08-4 (N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide)

N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide is a structurally complex sulfonamide derivative featuring a thiophene-carboxamide core linked to a substituted piperazine moiety. Its design incorporates both difluorophenyl and methoxyphenyl groups, which may enhance binding affinity and metabolic stability in pharmacological applications. The compound’s sulfonyl bridge and piperazine ring suggest potential utility as a modulator of receptor or enzyme activity, particularly in CNS or cardiovascular research. Its well-defined heterocyclic framework offers opportunities for further derivatization, making it a versatile intermediate in medicinal chemistry. The presence of fluorine and methoxy substituents may improve lipophilicity and bioavailability, supporting its use in drug discovery and biochemical studies.
N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide structure
1207053-08-4 structure
Product Name:N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
CAS No:1207053-08-4
MF:C22H21F2N3O4S2
MW:493.546649694443
CID:5392290
Update Time:2025-11-07

N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,4-Difluorophenyl)-3-[[4-(4-methoxyphenyl)-1-piperazinyl]sulfonyl]-2-thiophenecarboxamide
    • N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
    • Inchi: 1S/C22H21F2N3O4S2/c1-31-17-5-3-16(4-6-17)26-9-11-27(12-10-26)33(29,30)20-8-13-32-21(20)22(28)25-15-2-7-18(23)19(24)14-15/h2-8,13-14H,9-12H2,1H3,(H,25,28)
    • InChI Key: ULCIRMFRHZNHSG-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=C(F)C(F)=C2)=O)SC=CC=1S(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O

Experimental Properties

  • Density: 1.448±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 10.01±0.70(Predicted)

N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Pricemore >>

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Additional information on N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

Comprehensive Analysis of N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS 1207053-08-4)

N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS 1207053-08-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, with its intricate molecular structure, is a subject of interest for researchers exploring novel therapeutic agents. The presence of a thiophene-2-carboxamide core, coupled with a piperazine sulfonyl group and a difluorophenyl moiety, makes it a versatile candidate for various pharmacological applications.

In recent years, the demand for sulfonyl-containing compounds has surged due to their potential in targeting specific biological pathways. The piperazine ring, a common feature in many CNS-active drugs, enhances the compound's ability to interact with neurotransmitter receptors. This has led to increased searches for "piperazine derivatives in drug discovery" and "sulfonyl-based therapeutics," reflecting the growing curiosity among scientists and pharmaceutical developers.

The compound's 3,4-difluorophenyl group is another critical feature, as fluorinated aromatic rings are known to improve metabolic stability and bioavailability. This aligns with the trending topic of "fluorine in medicinal chemistry," a hotly debated subject in academic circles. Researchers are particularly interested in how fluorination affects drug-likeness and binding affinity, making N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide a valuable case study.

Another area of interest is the compound's potential as a kinase inhibitor. Kinases are pivotal in cellular signaling, and their dysregulation is linked to numerous diseases. The thiophene and sulfonyl groups in this molecule suggest possible interactions with kinase active sites, sparking queries like "thiophene-based kinase inhibitors" in scientific databases. This has positioned CAS 1207053-08-4 as a candidate for oncology and inflammation research.

From a synthetic chemistry perspective, the compound's structure offers challenges and opportunities. The sulfonamide linkage and methoxyphenyl substituent require precise synthetic routes, often discussed under "sulfonamide synthesis optimization." These keywords are frequently searched by organic chemists aiming to improve yield and purity in complex molecule preparations.

In conclusion, N-(3,4-difluorophenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS 1207053-08-4) represents a fascinating intersection of medicinal chemistry and drug design. Its multifaceted structure and potential applications make it a compound worth watching in the evolving landscape of pharmaceutical research.

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